Cas no 176199-50-1 (ethyl (1R,5S,6R)-2-oxobicyclo[3.1.0]hexane-6-carboxylate)

• Product Name: ethyl (1R,5S,6R)-2-oxobicyclo[3.1.0]hexane-6-carboxylate
• CAS No: 176199-50-1
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• MDL: MFCD30232165
• CID: 3815478
• PubChem ID: 10866729
• Update Time: 2025-04-22

ethyl (1R,5S,6R)-2-oxobicyclo[3.1.0]hexane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-6-carboxylic acid, 2-oxo-, ethyl ester, (1R,5S,6R)-
• ethyl (1R,5S,6R)-2-oxobicyclo[3.1.0]hexane-6-carboxylate
• Ethyl (1R,5S,6S)-rel-2-oxobicyclo[3.1.0]hexane-6-carboxylate
• Ethyl (1R,5S)-2-oxobicyclo[3.1.0]hexane-6-carboxylate
• 176199-50-1
• A)]-
• SCHEMBL7733045
• AS-70258
• BHA19950
• ethyl(1R,5S,6R)-2-oxobicyclo[3.1.0]hexane-6-carboxylate
• CS-0035347
• CS-WAA0083
• AKOS037646690
• rel-Ethyl (1R,5S,6R)-2-oxobicyclo[3.1.0]hexane-6-carboxylate
• rel-ethyl(1R,5S,6R)-2-oxobicyclo[3.1.0]hexane-6-carboxylate
• A,6
• A,5
• Bicyclo[3.1.0]hexane-6-carboxylic acid, 2-oxo-, ethyl ester, [1R-(1
• CS-0035622

• MDL： MFCD30232165
• Inchi： 1S/C9H12O3/c1-2-12-9(11)8-5-3-4-6(10)7(5)8/h5,7-8H,2-4H2,1H3/t5-,7-,8+/m0/s1
• InChI Key： WTXWGJHLNCVWJH-APQOSEDMSA-N
• SMILES： O=C1CC[C@@H]2[C@@H](C(=O)OCC)[C@@H]21

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives